![molecular formula C27H23F3O3 B8437891 4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one](/img/structure/B8437891.png)
4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one
Cat. No. B8437891
M. Wt: 452.5 g/mol
InChI Key: IANHCFXXVJXAFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05840751
Procedure details
The title compound was prepared as described in General Method 8 using the following: 5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one (0.300 g, 1.02 mmol), Et3N (0.15 mL, 1.1 mmol), 2-trifluoromethylbenzoyl chloride (0.21 mL, 1.02 mmol), CH2Cl2 (4.0 mL), acetonitrile (4.0 mL), acetone cyanohydrin (0.04 mL, 0.47 mmol), Et3N (0.29 mL, 2,1 mmol), glacial acetic acid (3.0 mL), sodium cyanoborohydride (0.20 g, 3.1 mmol). Purification was achieved by submitting the final residue to column chromatograpy (SiO2, 100% CH2Cl2 to 1% MeOH in CH2Cl2) to provide an oil (0.102 g). 1H NMR (400 MHz, DMSO-d6) δ 11.21 (bs, 1 H), 7.584 (d, 1 H, J=8 Hz), 7.457-7.030 (m, 12 H), 6.179 (d, 1 H, J=7.5 Hz), 3.594 (s, 2 H), 3.362 (d, 1 H, J=17 Hz), 3.249 (d, 1 H, J=17 Hz), 2.686-2.603 (m, 1 H), 2.374-2.182 (m, 3 H).
Name
5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one
Quantity
0.3 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH2:7][C:6]([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)([CH2:8][CH2:9][C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[O:5][C:4](=[O:22])[CH:3]=1.CCN(CC)CC.[F:30][C:31]([F:42])([F:41])[C:32]1[CH:40]=[CH:39][CH:38]=[CH:37][C:33]=1[C:34](Cl)=O.CC(C)(O)C#N.C([BH3-])#N.[Na+]>C(O)(=O)C.C(#N)C.C(Cl)Cl>[OH:1][C:2]1[CH2:7][C:6]([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=2)([CH2:8][CH2:9][C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[O:5][C:4](=[O:22])[C:3]=1[CH2:34][C:33]1[CH:37]=[CH:38][CH:39]=[CH:40][C:32]=1[C:31]([F:30])([F:41])[F:42] |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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4 mL
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|
Type
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solvent
|
|
Smiles
|
C(Cl)Cl
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Step Two
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Name
|
5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one
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Quantity
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0.3 g
|
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Type
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reactant
|
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Smiles
|
OC1=CC(OC(C1)(CCC1=CC=CC=C1)C1=CC=CC=C1)=O
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Step Three
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Name
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|
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Quantity
|
0.15 mL
|
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Type
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reactant
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Smiles
|
CCN(CC)CC
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Step Four
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Name
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Quantity
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0.21 mL
|
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Type
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reactant
|
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Smiles
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FC(C1=C(C(=O)Cl)C=CC=C1)(F)F
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Step Five
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Name
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|
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Quantity
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0.04 mL
|
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Type
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reactant
|
|
Smiles
|
CC(C#N)(O)C
|
Step Six
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Name
|
|
|
Quantity
|
0.29 mL
|
|
Type
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reactant
|
|
Smiles
|
CCN(CC)CC
|
Step Seven
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Name
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|
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Quantity
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0.2 g
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Step Eight
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Name
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|
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Step Nine
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Name
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|
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Quantity
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4 mL
|
|
Type
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solvent
|
|
Smiles
|
C(C)#N
|
Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Purification
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
OC1=C(C(OC(C1)(CCC1=CC=CC=C1)C1=CC=CC=C1)=O)CC1=C(C=CC=C1)C(F)(F)F
|
|
Name
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|
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Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.102 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
